1,9-Dimethylfluorene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,9-Dimethylfluorene is a polycyclic aromatic hydrocarbon that belongs to the family of fluorene compounds. It is a colorless solid that is soluble in organic solvents such as chloroform, benzene, and toluene. This compound has been widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 1,9-Dimethylfluorene is not well understood. However, it is believed to interact with biological molecules such as proteins and nucleic acids through non-covalent interactions such as hydrogen bonding, van der Waals forces, and pi-pi interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 1,9-Dimethylfluorene in lab experiments include its unique properties and potential applications in various fields. However, its limitations include its potential toxicity and the need for proper handling and disposal.
Future Directions
There are several future directions for research on 1,9-Dimethylfluorene. One potential direction is the development of new synthesis methods for the compound. Another potential direction is the study of its potential applications in the field of organic electronics. Additionally, further research is needed to fully understand its mechanism of action and potential applications in the field of medicine.
Synthesis Methods
1,9-Dimethylfluorene can be synthesized through several methods, including the Friedel-Crafts alkylation reaction, the Suzuki-Miyaura coupling reaction, and the Sonogashira coupling reaction. The Friedel-Crafts alkylation reaction involves the reaction of fluorene with a methylating agent in the presence of a Lewis acid catalyst. The Suzuki-Miyaura coupling reaction involves the reaction of a boronic acid derivative with a halogenated fluorene in the presence of a palladium catalyst. The Sonogashira coupling reaction involves the reaction of a terminal alkyne with a halogenated fluorene in the presence of a palladium catalyst.
Scientific Research Applications
1,9-Dimethylfluorene has been widely used in scientific research due to its unique properties and potential applications in various fields. It has been used as a model compound for studying the photochemical reactions of polycyclic aromatic hydrocarbons. It has also been used as a fluorescent probe for the detection of metal ions and organic molecules in biological systems.
properties
CAS RN |
17057-98-6 |
---|---|
Molecular Formula |
C15H14 |
Molecular Weight |
194.27 g/mol |
IUPAC Name |
1,9-dimethyl-9H-fluorene |
InChI |
InChI=1S/C15H14/c1-10-6-5-9-14-13-8-4-3-7-12(13)11(2)15(10)14/h3-9,11H,1-2H3 |
InChI Key |
BNGCFLDEAHJKPE-UHFFFAOYSA-N |
SMILES |
CC1C2=CC=CC=C2C3=CC=CC(=C13)C |
Canonical SMILES |
CC1C2=CC=CC=C2C3=CC=CC(=C13)C |
Other CAS RN |
30582-01-5 |
synonyms |
1,9-dimethylfluorene |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.